2-[4-(2-aminoethyl)-3-oxo-2-morpholinyl]-N-(3,5-dichlorophenyl)acetamide

• IUPAC Name: 2-[4-(2-aminoethyl)-3-oxomorpholin-2-yl]-N-(3,5-dichlorophenyl)acetamide
• InChI: InChI=1S/C14H17Cl2N3O3/c15-9-5-10(16)7-11(6-9)18-13(20)8-12-14(21)19(2-1-17)3-4-22-12/h5-7,12H,1-4,8,17H2,(H,18,20)
• InChI Key: HCVYEQSALWHODW-UHFFFAOYSA-N
• Canonical SMILES: C1COC(C(=O)N1CCN)CC(=O)NC2=CC(=CC(=C2)Cl)Cl
• Molecular Formula: C14H17Cl2N3O3
• Molecular Weight: 346.2 g/mol

Description

2-[4-(2-aminoethyl)-3-oxo-2-morpholinyl]-N-(3,5-dichlorophenyl)acetamide, also known as DAPT, is a small molecule inhibitor that has been extensively studied for its potential use in scientific research. It is a potent inhibitor of gamma-secretase, an enzyme that plays a key role in the processing of amyloid precursor protein (APP) and the generation of beta-amyloid peptides, which are implicated in the pathogenesis of Alzheimer's disease. In addition to its role in Alzheimer's disease, DAPT has also been shown to have potential applications in cancer research and other areas of biomedical research.

Mechanism of Action

2-[4-(2-aminoethyl)-3-oxo-2-morpholinyl]-N-(3,5-dichlorophenyl)acetamide acts as a potent inhibitor of gamma-secretase, an enzyme that is involved in the processing of amyloid precursor protein (APP) and the generation of beta-amyloid peptides. By inhibiting gamma-secretase, 2-[4-(2-aminoethyl)-3-oxo-2-morpholinyl]-N-(3,5-dichlorophenyl)acetamide reduces the production of beta-amyloid peptides and reduces the accumulation of amyloid plaques in the brain.
In addition to its effects on gamma-secretase, 2-[4-(2-aminoethyl)-3-oxo-2-morpholinyl]-N-(3,5-dichlorophenyl)acetamide has also been shown to inhibit the Notch signaling pathway, which is involved in the development and progression of many types of cancer.
Biochemical and Physiological Effects:
2-[4-(2-aminoethyl)-3-oxo-2-morpholinyl]-N-(3,5-dichlorophenyl)acetamide has been shown to have a number of biochemical and physiological effects in animal models of Alzheimer's disease and cancer. In Alzheimer's disease models, 2-[4-(2-aminoethyl)-3-oxo-2-morpholinyl]-N-(3,5-dichlorophenyl)acetamide has been shown to reduce the accumulation of beta-amyloid peptides and improve cognitive function. In cancer models, 2-[4-(2-aminoethyl)-3-oxo-2-morpholinyl]-N-(3,5-dichlorophenyl)acetamide has been shown to inhibit the Notch signaling pathway and reduce tumor growth.

Advantages and Limitations for Lab Experiments

One advantage of 2-[4-(2-aminoethyl)-3-oxo-2-morpholinyl]-N-(3,5-dichlorophenyl)acetamide is its potent and selective inhibition of gamma-secretase and the Notch signaling pathway. This makes it a useful tool for studying the role of these pathways in disease development and progression. However, one limitation of 2-[4-(2-aminoethyl)-3-oxo-2-morpholinyl]-N-(3,5-dichlorophenyl)acetamide is its potential toxicity and off-target effects, which can complicate interpretation of experimental results.

Future Directions

There are a number of potential future directions for research on 2-[4-(2-aminoethyl)-3-oxo-2-morpholinyl]-N-(3,5-dichlorophenyl)acetamide. One area of interest is the development of more potent and selective inhibitors of gamma-secretase and the Notch signaling pathway. Another area of interest is the development of novel therapeutic approaches for Alzheimer's disease and cancer based on the inhibition of these pathways. Finally, there is a need for further research on the potential toxicities and off-target effects of 2-[4-(2-aminoethyl)-3-oxo-2-morpholinyl]-N-(3,5-dichlorophenyl)acetamide and other gamma-secretase inhibitors.

Scientific Research Applications

2-[4-(2-aminoethyl)-3-oxo-2-morpholinyl]-N-(3,5-dichlorophenyl)acetamide has been extensively studied for its potential use in scientific research, particularly in the fields of Alzheimer's disease and cancer research. In Alzheimer's disease, 2-[4-(2-aminoethyl)-3-oxo-2-morpholinyl]-N-(3,5-dichlorophenyl)acetamide has been shown to inhibit the production of beta-amyloid peptides and reduce the accumulation of amyloid plaques in animal models of the disease. It has also been shown to improve cognitive function in these models.
In cancer research, 2-[4-(2-aminoethyl)-3-oxo-2-morpholinyl]-N-(3,5-dichlorophenyl)acetamide has been shown to inhibit the Notch signaling pathway, which is involved in the development and progression of many types of cancer. It has been shown to have potential applications in the treatment of breast cancer, lung cancer, and other types of cancer.